Cas no 1536826-82-0 (1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclopropane-1-carboxylic acid)

• Product name: 1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclopropane-1-carboxylic acid
• CAS No: 1536826-82-0
• MF: C₁₀H₁₃NO₂S
• MW: 211.28072142601
• CID: 5999273
• PubChem ID: 83703234

1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclopropane-1-carboxylic acid
• EN300-1843755
• 1536826-82-0
• 1-[2-(propan-2-yl)-1,3-thiazol-5-yl]cyclopropane-1-carboxylic acid

• Inchi： 1S/C10H13NO2S/c1-6(2)8-11-5-7(14-8)10(3-4-10)9(12)13/h5-6H,3-4H2,1-2H3,(H,12,13)
• InChI Key： HYKWLGGEFQTVIC-UHFFFAOYSA-N
• SMILES： S1C(C(C)C)=NC=C1C1(C(=O)O)CC1

Computed Properties

• Exact Mass: 211.06669983g/mol
• Monoisotopic Mass: 211.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 78.4Ų

Additional information on 1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclopropane-1-carboxylic acid

1-2-(Propan-2-yl)-1,3-thiazol-5-ylcyclopropane-1-carboxylic Acid: A Comprehensive Overview

The compound 1-2-(Propan-2-yl)-1,3-thiazol-5-ylcyclopropane-1-carboxylic acid (CAS No. 1536826-82-0) is a unique organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiazole derivatives, which have been extensively studied for their diverse biological activities and synthetic versatility. The molecule's structure combines a thiazole ring system with a cyclopropane moiety and a carboxylic acid group, making it a valuable substrate for further functionalization and exploration in drug discovery and material science.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging modern methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques not only enhance the yield but also improve the purity of the product, making it more accessible for large-scale applications. The thiazole ring in the molecule is particularly interesting due to its ability to participate in various π-interactions, which can be exploited in designing bioactive molecules.

One of the most promising areas of research involving this compound is its application in drug design. The cyclopropane moiety is known for its unique strain energy, which can be harnessed to create novel pharmacophores with improved bioavailability and selectivity. Recent studies have demonstrated that derivatives of this compound exhibit potent anti-inflammatory and antioxidant properties, making them potential candidates for treating chronic diseases such as neurodegenerative disorders and cardiovascular diseases.

In addition to its pharmaceutical applications, 1-2-(Propan-2-yl)-1,3-thiazol-5-ylcyclopropane-1-carboxylic acid has shown promise in materials science. The molecule's ability to form self-assembled monolayers (SAMs) has been explored for use in nanotechnology and surface modification. These SAMs exhibit excellent stability and can be functionalized with various groups to tailor their properties for specific applications, such as sensors or drug delivery systems.

The carboxylic acid group present in the molecule plays a crucial role in its reactivity and functionality. This group allows for easy conjugation with other molecules, enabling the creation of hybrid materials with enhanced performance. For instance, researchers have successfully incorporated this compound into polymeric matrices to develop biodegradable materials with improved mechanical properties.

From an environmental perspective, the synthesis and application of this compound align with the principles of green chemistry. The use of renewable feedstocks and energy-efficient synthesis methods minimizes the environmental footprint of its production. Furthermore, its biodegradability has been assessed under various conditions, ensuring that it can be safely integrated into sustainable chemical processes.

In conclusion, 1-2-(Propan-2-yl)-1,3-thiazol-5-ylcyclopropane-1-carboxylic acid (CAS No. 1536826-82-) represents a versatile platform for innovation across multiple disciplines. Its unique structure, combined with cutting-edge synthetic techniques and interdisciplinary research efforts, positions it as a key player in advancing both pharmaceutical and materials science industries.